• 2-(4-Bromophenyl)-6-iodoimidazo[1,2-a]pyridine
    • Cat. No.:
    • B048554
    • CAS No.:
    • 118000-66-1
    • Molecular Formula:
    • C13H8BrIN2
    • Molecular Weight:
    • 399.02 g/mol
    Description
    2-(4-Bromophenyl)-6-iodoimidazo[1,2-a]pyridine, also known as 2-(4-Bromophenyl)-6-iodoimidazo[1,2-a]pyridine, is a useful research compound. Its molecular formula is C13H8BrIN2 and its molecular weight is 399.0...
  • 6-Bromo-2-chloro-3-methylquinoline
    • Cat. No.:
    • B049880
    • CAS No.:
    • 113092-96-9
    • Molecular Formula:
    • C10H7BrClN
    • Molecular Weight:
    • 256.52 g/mol
    Description
    6-Bromo-2-chloro-3-methylquinoline, also known as 6-Bromo-2-chloro-3-methylquinoline, is a useful research compound. Its molecular formula is C10H7BrClN and its molecular weight is 256.52 g/mol. The purity is ...
  • 4-(4-Fluorophenoxy)phenol
    • Cat. No.:
    • B072694
    • CAS No.:
    • 1524-19-2
    • Molecular Formula:
    • C12H9FO2
    • Molecular Weight:
    • 204.2 g/mol
    Description
    4-(4-Fluorophenoxy)phenol, also known as 4-(4-Fluorophenoxy)phenol, is a useful research compound. Its molecular formula is C12H9FO2 and its molecular weight is 204.2 g/mol. The purity is usually 95%.
    The e...
  • 5-(4-Bromophenyl)thiophene-2-carbohydrazide
    • Cat. No.:
    • B1337609
    • CAS No.:
    • 62403-14-9
    • Molecular Formula:
    • C11H9BrN2OS
    • Molecular Weight:
    • 297.17 g/mol
    Description
    5-(4-Bromophenyl)thiophene-2-carbohydrazide is a useful research compound. Its molecular formula is C11H9BrN2OS and its molecular weight is 297.17 g/mol. The purity is usually 95%.
    The exact mass of the com...
  • 3-Bromomethylpyridine hydrobromide
    • Cat. No.:
    • B1337984
    • CAS No.:
    • 4916-55-6
    • Molecular Formula:
    • C6H7Br2N
    • Molecular Weight:
    • 252.93 g/mol
    Description
    3-(Bromomethyl)pyridine hydrobromide is a halogenated heterocyclic building block.

  • 6-chloro-N,N-dimethylpyrimidin-4-amine
    • Cat. No.:
    • B1338363
    • CAS No.:
    • 31058-83-0
    • Molecular Formula:
    • C6H8ClN3
    • Molecular Weight:
    • 157.6 g/mol
    Description
    6-chloro-N,N-dimethylpyrimidin-4-amine is a useful research compound. Its molecular formula is C6H8ClN3 and its molecular weight is 157.6 g/mol. The purity is usually 95%.
    The exact mass of the compound 6-c...
  • 2,2-Dimethyl-N-(3-trimethylsilanyl-pyridin-4-yl)-propio...
    • Cat. No.:
    • B1338812
    • CAS No.:
    • 86847-70-3
    • Molecular Formula:
    • C13H22N2OSi
    • Molecular Weight:
    • 250.41 g/mol
    Description
    2,2-Dimethyl-N-(3-trimethylsilanyl-pyridin-4-yl)-propionamide is a useful research compound. Its molecular formula is C13H22N2OSi and its molecular weight is 250.41 g/mol. The purity is usually 95%.
    BenchCh...
  • 7-Bromo-2-chloroquinoline
    • Cat. No.:
    • B1339914
    • CAS No.:
    • 99455-15-9
    • Molecular Formula:
    • C9H5BrClN
    • Molecular Weight:
    • 242.5 g/mol
    Description
    7-Bromo-2-chloroquinoline is a useful research compound. Its molecular formula is C9H5BrClN and its molecular weight is 242.5 g/mol. The purity is usually 95%.
    The exact mass of the compound 7-Bromo-2-chlor...
  • 3-Iodooxetane
    • Cat. No.:
    • B1340047
    • CAS No.:
    • 26272-85-5
    • Molecular Formula:
    • C3H5IO
    • Molecular Weight:
    • 183.98 g/mol
    Description
    3-Iodooxetane is a useful research compound. Its molecular formula is C3H5IO and its molecular weight is 183.98 g/mol. The purity is usually 95%.
    The exact mass of the compound 3-Iodooxetane is unknown and ...
  • Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxyla...
    • Cat. No.:
    • B1340095
    • CAS No.:
    • 21168-42-3
    • Molecular Formula:
    • C13H9ClF3NO2
    • Molecular Weight:
    • 303.66 g/mol
    Description
    Ethyl 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylate is a useful research compound. Its molecular formula is C13H9ClF3NO2 and its molecular weight is 303.66 g/mol. The purity is usually 95%.
    The exact ...
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